Cas no 62219-93-6 (Propanenitrile, 3-[[2-(phosphonothio)ethyl]amino]-)
62219-93-6 structure
Product Name:Propanenitrile, 3-[[2-(phosphonothio)ethyl]amino]-
CAS No:62219-93-6
MF:C5H11N2O3PS
MW:210.191200494766
CID:453962
PubChem ID:114106
Update Time:2025-04-19
Propanenitrile, 3-[[2-(phosphonothio)ethyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile, 3-[[2-(phosphonothio)ethyl]amino]-
- 2-(2-cyanoethylamino)ethylsulfanylphosphonic acid
- DTXSID00276142
- 62219-93-6
-
- Inchi: 1S/C5H11N2O3PS/c6-2-1-3-7-4-5-12-11(8,9)10/h7H,1,3-5H2,(H2,8,9,10)
- InChI Key: RBMDTWOUDUNLJW-UHFFFAOYSA-N
- SMILES: S(CCNCCC#N)P(=O)(O)O
Computed Properties
- Exact Mass: 210.02293
- Monoisotopic Mass: 210.02280039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.2
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 93.35
Propanenitrile, 3-[[2-(phosphonothio)ethyl]amino]- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
62219-93-6 (Propanenitrile, 3-[[2-(phosphonothio)ethyl]amino]-) Related Products
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